Cas no 1775411-45-4 (2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide)

• Product Name: 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide
• CAS No: 1775411-45-4
• MF: C₁₉H₂₁F₃N₄O₂
• MW: 394.3909
• CID: 5346013
• Update Time: 2025-05-27

2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide
• 2-methoxy-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)benzamide
• 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

• Inchi： 1S/C19H21F3N4O2/c1-12-23-16(19(20,21)22)11-17(24-12)26-9-7-13(8-10-26)25-18(27)14-5-3-4-6-15(14)28-2/h3-6,11,13H,7-10H2,1-2H3,(H,25,27)
• InChI Key： KHULWNWVGCISHR-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 526
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

Research Brief on 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide (CAS: 1775411-45-4)

2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide (CAS: 1775411-45-4) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and piperidine scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its pharmacological properties, mechanism of action, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The compound's chemical structure features a trifluoromethyl-substituted pyrimidine ring, which is known to enhance metabolic stability and binding affinity to target proteins. The presence of a methoxybenzamide moiety further contributes to its pharmacokinetic profile, improving solubility and bioavailability. These structural attributes make 1775411-45-4 a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors. Recent research has focused on its interaction with specific kinases, such as PI3K and mTOR, which are critical regulators of cell growth and proliferation in cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 1775411-45-4 against a panel of kinases. The results demonstrated selective and potent inhibition of PI3Kα, with an IC50 value in the low nanomolar range. Molecular docking studies revealed that the compound binds to the ATP-binding site of PI3Kα, forming key hydrogen bonds with residues in the hinge region. This specificity suggests a reduced likelihood of off-target effects, a common challenge in kinase inhibitor development. Additionally, in vitro assays using cancer cell lines showed significant antiproliferative effects, particularly in breast and prostate cancer models.

Further preclinical evaluations have highlighted the compound's favorable pharmacokinetic properties. Oral administration of 1775411-45-4 in rodent models resulted in good plasma exposure and a half-life suitable for once-daily dosing. Tissue distribution studies indicated preferential accumulation in tumor tissues, likely due to enhanced permeability and retention effects. These findings support the potential of 1775411-45-4 as an orally bioavailable therapeutic agent. However, researchers noted the need for optimization of its metabolic stability to minimize potential drug-drug interactions.

Beyond its application in oncology, recent exploratory studies have investigated the compound's utility in inflammatory and autoimmune diseases. Preliminary data suggest that 1775411-45-4 modulates immune cell signaling pathways, particularly those involving T-cell activation. This dual functionality underscores its potential as a multifunctional therapeutic agent. However, further studies are required to elucidate its immunomodulatory mechanisms and evaluate its safety profile in non-oncological contexts.

In conclusion, 2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide (CAS: 1775411-45-4) represents a promising candidate in the field of targeted therapy. Its selective kinase inhibition, combined with favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and drug development. Future research should focus on advancing its preclinical development, including toxicology studies and formulation optimization, to facilitate its transition into clinical trials. The compound's versatility also warrants exploration in other therapeutic areas, potentially expanding its impact beyond oncology.